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Compound of Interest

Compound Name: Cidine

Cat. No.: B1232874

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Cidine, also known as Cinitapride hydrogen tartrate (CAS No. 67135-13-1). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of this non-controlled pharmaceutical compound,
minimizing environmental impact and maintaining laboratory safety. Adherence to these
guidelines is critical for regulatory compliance and responsible chemical management.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to consult the substance's Safety Data
Sheet (SDS). Personnel handling Cidine should always wear appropriate Personal Protective
Equipment (PPE).

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety goggles or glasses.

o Lab Coat: To protect from skin contact.

In case of accidental release, avoid dust formation and prevent the chemical from entering
drains or waterways.[1][2] Spills should be collected using spark-proof tools and placed in a
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suitable, closed container for disposal.[1][2]

Chemical and Physical Properties Summary

Understanding the properties of Cidine is the first step in determining the appropriate disposal

route. While detailed ecological impact data is limited, the compound's known characteristics

necessitate careful handling.

Property

Data

Reference | Note

Chemical Name

Cinitapride hydrogen tartrate

CAS Registry Number: 67135-
13-1

Appearance

Solid (powder)

Assumed based on typical

pharmaceutical compounds.

Primary Use

Gastroprokinetic agent

Serotonin agonist and

antagonist.[3][4]

Ecological Toxicity

No specific data available for

fish, daphnia, or algae toxicity.

[1]

Discharge into the

environment must be avoided.

[1](2]

Transport Hazard

Not classified as a hazardous

material for transport.[1]

ADR/RID, IMDG, IATA: No
data available, but
environmental hazard is

marked as "No".[1]

Known Incompatibilities

Strong oxidizing agents.

General chemical
incompatibility, specific data for

Cinitapride is limited.[5]

Step-by-Step Disposal Protocol

The primary principle for disposing of non-hazardous pharmaceutical waste like Cidine is to

prevent its release into the environment.[6] Landfilling and drain disposal should be avoided.[6]

The recommended best practice is incineration through a licensed chemical waste

management service.[6][7]
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Experimental Protocol: Segregation and Collection of Cidine Waste
¢ Objective: To safely collect and store Cidine waste for final disposal.
e Materials:
o Designated, sealable, and clearly labeled waste container.
o "Non-Hazardous Pharmaceutical Waste" label.
o Logbook for waste tracking.
o Personal Protective Equipment (PPE).
o Methodology:

1. Designate a specific waste container for Cidine and other non-hazardous pharmaceutical
solid waste. Do not mix with hazardous chemical waste (e.g., solvents, heavy metals) or
biological waste.[7]

2. Ensure the container is made of a material compatible with Cidine and is in good
condition.

3. Affix a "Non-Hazardous Pharmaceutical Waste" label to the container. The label must
include the chemical name ("Cinitapride™), concentration (if in solution), and the date
accumulation started.[8]

4. Place all solid Cidine waste, including expired product, unused reagents, and
contaminated materials (e.g., weigh boats, contaminated gloves), into this container.

5. For "RCRA Empty" containers that once held Cidine, remove or deface the original label
and dispose of them in the regular trash, unless they held an acutely hazardous substance
(P-listed), which Cidine is not.[3]

6. Keep the waste container sealed when not in use and store it in a secure, designated area
away from incompatible materials.
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7. Maintain a log of all waste added to the container, noting the substance, quantity, and

date.

8. Once the container is full, arrange for pickup and disposal via your institution's
Environmental Health & Safety (EHS) office or a contracted chemical waste disposal

service.

Disposal Options Summary

The following table summarizes the recommended and non-recommended disposal methods
for Cidine in a laboratory context.
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Disposal Method Recommendation Rationale

Ensures compliant disposal,
typically via incineration, which
) ) is the safest method for non-
Licensed Waste Contractor Highly Recommended ]
hazardous pharmaceuticals to
prevent environmental

contamination.[6][7]

Even non-hazardous waste
can pose health and
. . environmental risks if not
Disposal in Regular Trash Not Recommended )
properly managed.[8] This
method risks environmental

leaching from landfills.[6]

The SDS explicitly states to
prevent the chemical from
entering drains. This avoids
Sewer/Drain Disposal Prohibited polluting waterways as
wastewater treatment plants
may not remove the
compound.[1][6]

This applies to unused,
) ) factory-sealed containers
Recycling/Reuse Not Applicable ]
which may be returned, not for

laboratory waste.

Cidine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cidine
waste in a laboratory.
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Start: Cidine Waste Generated

Original Container

Place in designated
'Non-Hazardous Pharmaceutical
Solid Waste' container.

fdual Product) Yes

Deface label and dispose
of empty container in
regular laboratory trash.

Label container with:
- Chemical Name (Cinitapride)
- Accumulation Start Date
- 'Non-Hazardous Waste'

Store sealed container
in a secure, designated
waste accumulation area.

Contact institutional EHS for
pickup by licensed waste
contractor for incineration.

End: Compliant Disposal

Caption: Decision workflow for the compliant disposal of Cidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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